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Compound of Interest

Compound Name: Nitrogen-15

Cat. No.: B135050 Get Quote

Nitrogen-15 (¹⁵N) is a stable, non-radioactive isotope of nitrogen.[1][2] Because it is not

radioactive, it does not pose a radiological threat.[2][3] The primary hazards associated with

Nitrogen-15 are determined by its physical form (compressed gas, cryogenic liquid) or the

chemical properties of the compound it is part of.[3][4] Adherence to proper safety protocols is

essential for researchers, scientists, and drug development professionals to ensure safe

handling and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
The required PPE depends entirely on the form of the Nitrogen-15 being handled. High

concentrations of nitrogen gas can act as an asphyxiant by displacing oxygen.[5][6]

Compounds containing ¹⁵N will have the same chemical reactivity and hazards as their

unenriched counterparts.[4] For example, ¹⁵N-labeled ammonia compounds are corrosive and

require handling in a fume hood.[3][4]

The following table summarizes the recommended PPE for different forms of Nitrogen-15.
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Form of Nitrogen-15
Required Personal

Protective Equipment (PPE)
Primary Hazards

Compressed Gas (¹⁵N₂)

• Safety glasses or goggles.[7]•

Standard lab coat.[5]• Self-

contained breathing apparatus

(SCBA) for emergency

situations (e.g., large leaks in

confined spaces).[7][8]

• Asphyxiation due to oxygen

displacement.[6]• High

pressure in cylinders; may

explode if heated.[6][9]

Cryogenic Liquid (L¹⁵N₂)

• Full face visor with cheek and

brow guards.[5][10][11]•

Insulated, non-absorbent

cryogenic gloves (loose-fitting).

[5][10][12]• Cryogenic apron or

lab coat with long sleeves.[5]

[10]• Sturdy, closed-toe shoes

(trousers worn over shoes).[5]

[10]

• Severe frostbite and

cryogenic burns from contact

with liquid or cold surfaces.[13]

[14]• Asphyxiation as liquid

vaporizes into large volumes of

gas.[5]

¹⁵N-Enriched Compounds

• PPE appropriate for the

specific chemical's hazards

(e.g., for corrosive ammonia

compounds: chemical splash

goggles, gloves, and use of a

fume hood).[3][4]• For

hygroscopic solids: gloves and

dry storage conditions.[3][4]

• Chemical-specific hazards

(e.g., corrosivity, toxicity,

reactivity).[4]

Operational Plan: Handling and Storage Protocols
Proper operational procedures are critical to mitigate risks. Always handle Nitrogen-15 and its

compounds in well-ventilated areas.[3][5][6]

Step-by-Step Handling Guide:

Pre-Handling Assessment:
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Review the Safety Data Sheet (SDS) for the specific form or compound of Nitrogen-15
being used.[15]

Ensure the work area is well-ventilated.[5]

Verify that all necessary PPE is available and in good condition.[10]

Handling Compressed Gas Cylinders:

Secure cylinders in an upright position.[15]

Use a suitable hand truck for transportation; do not drag or roll cylinders.[13]

Use a regulator and equipment rated for cylinder pressure.[15]

Before use, check the entire gas system for leaks.[8]

When finished, close the cylinder valve.[15]

Handling Cryogenic Liquid:

Use only approved containers such as Dewars, which are designed to vent boiling gas.[5]

[14] Never use a tightly sealed container, as pressure buildup can cause an explosion.[5]

To minimize thermal shock and splashing, fill warm containers slowly.[5]

Do not transport liquid nitrogen in a passenger elevator.[5]

Avoid touching any item that has been immersed in liquid nitrogen until it has warmed to

room temperature.[5]

Storage:

Gas Cylinders: Store in a dry, cool, well-ventilated area away from direct sunlight.[4][15]

Cylinder temperatures should not exceed 52°C (125°F).[15]

Cryogenic Liquid: Store in designated, well-ventilated areas. Do not store in cold rooms or

other areas without a dedicated air supply.[14]
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¹⁵N Compounds: Store according to the specific compound's requirements. For example,

hygroscopic solids like ¹⁵N-urea should be kept in sealed containers at 2-8°C.[4]

Disposal Plan
Since Nitrogen-15 is a stable isotope, disposal methods are determined by the chemical form,

not by radioactivity.[3]

Gaseous Nitrogen: Unused gas from a cylinder can be slowly vented to the atmosphere in a

well-ventilated outdoor location.[8] Return empty or partially used cylinders to the supplier.

[13]

Aqueous Solutions: Neutralize solutions as required by their chemical properties (e.g., acidic

or basic) and dispose of them in accordance with local and institutional regulations.[4]

Solid Compounds: Dispose of solid Nitrogen-15 compounds based on their chemical

hazards, following all applicable local, state, and federal environmental regulations.

Experimental Workflow

Preparation Handling & Experiment Disposal

Start:
Receive ¹⁵N Product

Review Safety Data Sheet (SDS)
 

Verify & Don PPE Prepare Ventilated Workspace
(e.g., Fume Hood)

Perform Experiment
with ¹⁵N Compound

Store ¹⁵N Product
(Post-Use)

Assess Waste Form
(Gas, Liquid, Solid)

Neutralize/Prepare
for Disposal Dispose per Local Regulations End

Click to download full resolution via product page

Caption: Workflow for the safe handling of Nitrogen-15 compounds from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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